Cas no 1356847-97-6 ((S)-Lisinopril Dimer-d5)

• Product Name: (S)-Lisinopril Dimer-d5
• CAS No: 1356847-97-6
• MF: C₄₂H₆₀N₆O₉
• MW: 797.991419792175
• CID: 4552558
• Update Time: 2025-10-30

(S)-Lisinopril Dimer-d5 Chemical and Physical Properties

Names and Identifiers

• (S)-Lisinopril Dimer-d5
• HLRMNXJOFRUYAM-GQBLMRLDSA-N

• Inchi： 1S/C42H60N6O9/c43-25-9-7-17-32(38(50)47-27-11-19-35(47)41(54)55)45-31(23-21-29-13-3-1-4-14-29)37(49)44-26-10-8-18-33(39(51)48-28-12-20-36(48)42(56)57)46-34(40(52)53)24-22-30-15-5-2-6-16-30/h1-6,13-16,31-36,45-46H,7-12,17-28,43H2,(H,44,49)(H,52,53)(H,54,55)(H,56,57)/t31?,32-,33-,34-,35-,36-/m0/s1/i2D,5D,6D,15D,16D
• InChI Key： HLRMNXJOFRUYAM-LNMCFOTGSA-N
• SMILES： N1(C(=O)[C@@H](NC(CCC2=CC=CC=C2)C(NCCCC[C@H](N[C@H](C(O)=O)CCC2=C([2H])C([2H])=C([2H])C([2H])=C2[2H])C(N2CCC[C@H]2C(O)=O)=O)=O)CCCCN)CCC[C@H]1C(O)=O

Additional information on (S)-Lisinopril Dimer-d5

Research Brief on (S)-Lisinopril Dimer-d5 (CAS: 1356847-97-6): Recent Advances and Applications

The compound (S)-Lisinopril Dimer-d5 (CAS: 1356847-97-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a deuterated analog of the well-known angiotensin-converting enzyme (ACE) inhibitor lisinopril, this dimeric form presents unique pharmacokinetic and pharmacodynamic properties that make it particularly valuable for advanced research applications, including drug metabolism studies and quantitative bioanalysis.

Recent studies have focused on the synthesis and characterization of (S)-Lisinopril Dimer-d5, with particular emphasis on its stability and isotopic purity. The deuterium labeling at five positions (d5) enhances its utility as an internal standard in mass spectrometry-based assays, reducing matrix effects and improving analytical precision. Researchers have successfully employed this compound in LC-MS/MS methods for the accurate quantification of lisinopril and its metabolites in complex biological matrices.

In pharmacological investigations, (S)-Lisinopril Dimer-d5 has demonstrated remarkable potential for studying drug-drug interactions and tissue distribution profiles. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis utilized this compound to elucidate the transporter-mediated uptake of lisinopril in renal proximal tubule cells, providing new insights into the drug's nephroprotective mechanisms. The deuterated dimer showed excellent correlation with native lisinopril in terms of binding affinity to ACE while offering superior detection sensitivity in tracer studies.

The development of (S)-Lisinopril Dimer-d5 also represents significant progress in the field of stable isotope-labeled pharmaceuticals. Its synthesis typically involves multi-step organic reactions starting from protected lisinopril precursors, with careful control of deuterium incorporation at specific molecular positions. Recent process optimization has achieved isotopic purity exceeding 98%, as confirmed by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analyses.

Looking forward, researchers anticipate expanded applications of (S)-Lisinopril Dimer-d5 in clinical pharmacology studies, particularly in patient populations with impaired renal function where precise lisinopril monitoring is crucial. Ongoing investigations are exploring its utility in novel drug formulations and as a tool compound for ACE inhibitor structure-activity relationship studies. The compound's unique properties position it as an important reference material for both academic research and pharmaceutical quality control applications.